2-((2-(4-bromobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(2,4-dimethylphenyl)acetamide

• IUPAC Name: 2-[[2-[(4-bromophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(2,4-dimethylphenyl)acetamide
• InChI: InChI=1S/C26H25BrN2O3/c1-17-6-11-23(18(2)14-17)28-25(30)16-32-24-5-3-4-22-21(24)12-13-29(26(22)31)15-19-7-9-20(27)10-8-19/h3-11,14H,12-13,15-16H2,1-2H3,(H,28,30)
• InChI Key: RRAPAVIZOSQVSF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)COC2=CC=CC3=C2CCN(C3=O)CC4=CC=C(C=C4)Br)C
• Molecular Formula: C26H25BrN2O3
• Molecular Weight: 493.4 g/mol

Description

2-((2-(4-bromobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(2,4-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H25BrN2O3 and its molecular weight is 493.401. The purity is usually 95%.
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Scientific Research Applications

• Synthesis of Tetrahydroisoquinoline Derivatives :

  • The synthesis of N-substituted benzyl-2-(4'-benzyloxy-3',5'-dimethylphenyl) acetamides, which are important intermediates for the synthesis of 1,2,3,4-tetrahydroisoquinolines, has been discussed, demonstrating the synthetic versatility of tetrahydroisoquinoline structures (Raju, 2008).

• Structural Aspects of Isoquinoline Derivatives :

  • Studies on the structural aspects and properties of amide-containing isoquinoline derivatives have been conducted. For example, N-cyclohexyl-2-(quinolin-8-yloxy) acetamide and N-(2,6-dimethylphenyl)-2-(quinolin-8-yloxy) acetamide have been explored for their structural characteristics and interaction with acids and other compounds (Karmakar, Sarma, & Baruah, 2007).

• Synthesis of Tetrahydroisoquinoline Alkaloids :

  • The synthesis of phthalideisoquinoline and protoberberine alkaloids has been demonstrated, showcasing the potential of tetrahydroisoquinoline derivatives in the synthesis of complex organic structures (Orito et al., 1999).

• Synthesis and Antimicrobial Activity :

  • Tetrahydroisoquinoline derivatives have been synthesized and evaluated for antimicrobial activity. The study emphasizes the potential biological activities of these compounds and their relevance in medicinal chemistry (Rao et al., 2020).

• Reactivity and Formation of Complex Structures :

  • Research has been conducted on the reactivity of tetrahydroisoquinoline derivatives with alkyllithium, leading to the formation of various complex structures. This highlights the chemical reactivity of such compounds and their potential in synthetic organic chemistry (Orito et al., 2000).